2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O2S/c1-18-11-12-23-22(13-18)25-26(27(33)30(17-28-25)15-19-7-4-3-5-8-19)31(23)16-24(32)29-20-9-6-10-21(14-20)34-2/h3-14,17H,15-16H2,1-2H3,(H,29,32)
• InChI Key: KCAFEPATXXXYET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4)CC(=O)NC5=CC(=CC=C5)SC
• Molecular Formula: C27H24N4O2S
• Molecular Weight: 468.6 g/mol

Description

2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O2S and its molecular weight is 468.58. The purity is usually 95%.
BenchChem offers high-quality 2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-(methylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-(methylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

One area of research involves the synthesis and evaluation of compounds with potential anti-inflammatory activities, as seen in thiazolo[3,2-a]pyrimidine derivatives. These compounds exhibit moderate anti-inflammatory activity, suggesting a pathway for the development of new therapeutic agents (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999). Similarly, studies on pyrimido[1,2-a]benzimidazole derivatives indicate potential antiproliferative activities against neoplastic and normal cell lines, emphasizing the exploration of novel cancer treatments (Nowicka, Liszkiewicz, Nawrocka, Wietrzyk, Kempińska, & Dryś, 2014).

Antimicrobial and Antituberculosis Activities

Another significant area of study is the synthesis of compounds with antimicrobial and antituberculosis properties. For example, Schiff bases of isoniazid with their synthesis, characterization, and in vitro biological evaluation have shown good antimicrobial activity and comparatively good antituberculosis activity (Soni & Patel, 2017). This line of research highlights the potential for developing new therapeutic agents against bacterial and fungal infections.

Antioxidant Properties

Research into the antioxidant properties of novel compounds also represents a crucial application area. The synthesis and evaluation of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives for their antioxidant activity demonstrate the potential for discovering new antioxidant agents (Gopi & Dhanaraju, 2020). These findings contribute to the broader search for compounds that can mitigate oxidative stress, a factor in many chronic diseases.